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Compound of Interest

Compound Name:

4-(3-Tosyl-2-

(tosylmethyl)propanoyl)benzoic

acid

Cat. No.: B2699762 Get Quote

An In-Depth Technical Guide to the Safe Handling of 4-(3-Tosyl-2-
(tosylmethyl)propanoyl)benzoic acid

Introduction

4-(3-Tosyl-2-(tosylmethyl)propanoyl)benzoic acid is a bifunctional reagent of significant

interest in bioconjugation and protein chemistry. Its utility as a strong covalent linker for

"stapling" reduced cysteine residues in proteins underscores its importance in the development

of stabilized peptides and antibody-drug conjugates (ADCs).[1][2][3] The molecule features two

tosyl groups, which are excellent leaving groups susceptible to nucleophilic attack by thiols

(e.g., cysteine residues) or amines, and a carboxylic acid that can be functionalized to form

amides or esters.[1][2][3] This dual reactivity necessitates a thorough understanding of its

chemical properties and potential hazards to ensure safe handling in a research and

development setting. This guide provides a comprehensive overview of the safety

considerations, handling protocols, and emergency procedures for 4-(3-Tosyl-2-
(tosylmethyl)propanoyl)benzoic acid, drawing upon available data for structurally related

compounds and general principles of chemical safety.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of a compound is fundamental to its

safe handling and storage.
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Property Value Source

Chemical Formula C25H24O7S2 [1]

Molecular Weight 500.6 g/mol [1]

CAS Number 124243-00-1 [1]

Appearance White to off-white solid (typical) Inferred

Purity ≥97% (typical) [1][2]

Solubility Soluble in DMSO (100 mg/mL) [3]

Storage Temperature -20°C [1][4]

Hazard Identification and GHS Classification
While a specific Safety Data Sheet (SDS) for 4-(3-Tosyl-2-(tosylmethyl)propanoyl)benzoic
acid is not readily available, an SDS for a more complex derivative containing this core

structure provides valuable insight into its potential hazards.[4] Based on this related

compound, the following GHS classifications should be considered as a conservative starting

point for hazard assessment.

GHS Pictograms:

alt text

alt text

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed. [4]* H410: Very toxic to aquatic life with long lasting effects. [4]

Precautionary Statements:

P264: Wash skin thoroughly after handling. [4]* P270: Do not eat, drink or smoke when using

this product. [4]* P273: Avoid release to the environment. [4]* P301 + P312: IF

SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell. [4]* P330:
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Rinse mouth. [4]* P391: Collect spillage. [4]* P501: Dispose of contents/container to an

approved waste disposal plant. [4]

Mechanistic Insights into Reactivity and Toxicity
The reactivity of 4-(3-Tosyl-2-(tosylmethyl)propanoyl)benzoic acid is centered around its

two key functional groups: the tosylates and the carboxylic acid.

Tosyl Groups: The tosyl group is an excellent leaving group in nucleophilic substitution

reactions. [5][6]This property is harnessed for its intended application in reacting with

cysteine or other nucleophilic residues on proteins. [1][2][3]However, this reactivity also

implies that the compound can react with other biological nucleophiles, which is a potential

source of its toxicity.

Benzoic Acid Moiety: The benzoic acid component may contribute to the overall hazard

profile. Benzoic acid itself can be harmful if swallowed, cause skin and eye irritation, and

may lead to lung damage through repeated or prolonged inhalation. [7][8] The following

diagram illustrates the key reactive sites of the molecule:
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Caption: Key reactive sites of 4-(3-Tosyl-2-(tosylmethyl)propanoyl)benzoic acid.

Safe Handling and Personal Protective Equipment
(PPE)
Given the potential hazards, a stringent set of handling procedures and the consistent use of

appropriate personal protective equipment are mandatory.

Experimental Workflow for Safe Handling:
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Preparation Handling Cleanup and Disposal

Don Appropriate PPE:
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- Lab Coat
- Nitrile Gloves
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on a Weighing Paper
within the Fume Hood

Dissolve in an
Appropriate Solvent

(e.g., DMSO)

Decontaminate Glassware
and Surfaces

Dispose of Waste in
Labeled Hazardous
Waste Containers

Remove PPE in the
Correct Order Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of the compound.

Detailed Step-by-Step Handling Protocol:

Engineering Controls: All work with 4-(3-Tosyl-2-(tosylmethyl)propanoyl)benzoic acid,

including weighing and dissolution, must be conducted in a certified chemical fume hood to

avoid inhalation of any dust or aerosols. [4]2. Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn. Change

gloves immediately if they become contaminated.

Body Protection: A laboratory coat must be worn at all times.

Weighing: To prevent the generation of dust, weigh the solid compound carefully. If possible,

use a containment balance. Alternatively, weigh the compound on a creased weighing paper

within the fume hood and transfer it directly into the reaction vessel.

Dissolution: When dissolving the compound, add the solvent slowly to the solid to avoid

splashing. As noted, this compound is soluble in DMSO. [3]5. Waste Disposal: All waste

materials, including contaminated gloves, weighing paper, and pipette tips, must be disposed

of in a clearly labeled hazardous waste container. Aqueous waste should be collected

separately and disposed of as hazardous chemical waste, considering its aquatic toxicity.

[4]6. Decontamination: At the end of the procedure, decontaminate all surfaces and

equipment with an appropriate cleaning agent.
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Storage and Stability
Proper storage is crucial to maintain the integrity of the compound and prevent degradation.

Temperature: Store at -20°C for long-term stability. [1][4]* Moisture: Keep the container tightly

sealed to protect it from moisture, as tosylates can be susceptible to hydrolysis. [9]* Light:

While specific data on photosensitivity is unavailable, it is good practice to store the

compound protected from light. [9]

First-Aid and Emergency Procedures
In the event of an exposure, immediate and appropriate first-aid measures are critical.

Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention. [4][7][8]

Skin Contact

Immediately wash skin with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if

irritation develops or persists. [4][7][8]

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

[8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or seek immediate medical attention. [4]

[8]

In Case of a Spill:

Evacuate the area.
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Ensure adequate ventilation.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite,

sand).

Carefully sweep up the absorbed material and place it in a sealed, labeled container for

hazardous waste disposal.

Clean the spill area thoroughly with a suitable decontaminating agent.

Toxicological Information
Direct toxicological data for 4-(3-Tosyl-2-(tosylmethyl)propanoyl)benzoic acid is not

available. The assessment below is based on the GHS classifications of a related compound

and the known toxicology of its constituent moieties. [4]

Acute Oral Toxicity: Classified as harmful if swallowed (Category 4). [4]* Skin and Eye

Irritation: The benzoic acid and tosyl functionalities suggest a potential for skin and eye

irritation. [7][8]* Carcinogenicity, Mutagenicity, and Reproductive Toxicity: There is no data to

suggest that this compound is carcinogenic, mutagenic, or a reproductive toxin. Benzoic acid

is not classifiable as to its human carcinogenicity (Group D). [10]

Ecological Information
Based on the hazard statement H410 for a related compound, 4-(3-Tosyl-2-
(tosylmethyl)propanoyl)benzoic acid should be considered very toxic to aquatic life with

long-lasting effects. [4]Therefore, it is imperative to prevent its release into the environment. All

waste materials must be disposed of as hazardous waste.

Conclusion
4-(3-Tosyl-2-(tosylmethyl)propanoyl)benzoic acid is a valuable research tool with a

manageable, yet important, hazard profile. Its reactivity, which is key to its function, also

dictates the need for careful handling. By adhering to the principles of good laboratory practice,

utilizing appropriate engineering controls and personal protective equipment, and being

prepared for potential emergencies, researchers can safely harness the capabilities of this

versatile molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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